3-benzamido-N-(4-ethylphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-benzamido-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H20N2O3/c1-2-16-12-14-18(15-13-16)25-24(28)22-21(19-10-6-7-11-20(19)29-22)26-23(27)17-8-4-3-5-9-17/h3-15H,2H2,1H3,(H,25,28)(H,26,27)
• InChI Key: PFWXXIRGDUVCQI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4
• Molecular Formula: C24H20N2O3
• Molecular Weight: 384.4 g/mol

Description

Benzofuran derivatives are a significant class of compounds with a wide range of biological and chemical properties. These compounds are known for their versatility in chemical reactions and have been studied extensively for their potential in various applications, including medicinal chemistry.

Synthesis Analysis

The synthesis of benzofuran derivatives often involves cyclocondensation reactions, with variations depending on the specific substituents and desired functional groups. A study by Idrees et al. (2019) describes the synthesis of novel benzofuran derivatives through cyclocondensation, providing a foundational approach that could be adapted for synthesizing compounds like "3-benzamido-N-(4-ethylphenyl)benzofuran-2-carboxamide" (Idrees, Kola, & Siddiqui, 2019).

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is characterized by the benzofuran backbone and the specific substituents attached to it. Spectral studies such as IR, NMR, and Mass spectrometry are essential for corroborating the structures of synthesized compounds. Deng et al. (2010) utilized such spectral studies to analyze the structure of a related benzofuran compound, highlighting the importance of these techniques in understanding the molecular structure of benzofuran derivatives (Deng, Cao, Cai, Li, & Chen, 2010).

Chemical Reactions and Properties

Benzofuran derivatives engage in various chemical reactions, influenced by their functional groups and molecular structure. For example, the reaction of benzofuran compounds with secondary amines has been studied, showing the formation of new compounds based on the reactants used. Vasileva et al. (2018) explored such reactions, which can provide insights into the chemical behavior of "3-benzamido-N-(4-ethylphenyl)benzofuran-2-carboxamide" (Vasileva, Vaganov, Shipilovskikh, & Rubtsov, 2018).

Physical Properties Analysis

The physical properties of benzofuran derivatives, such as solubility, melting point, and crystal structure, can be analyzed using techniques like X-ray crystallography. Choi et al. (2007) detailed the crystal structure of a benzofuran derivative, providing valuable data on the physical characteristics of such compounds (Choi, Seo, Son, & Lee, 2007).

Chemical Properties Analysis

The chemical properties of benzofuran derivatives, including reactivity, stability, and interactions with other molecules, are key to understanding their potential applications. The study of their cholinesterase inhibitory activity by Abedinifar et al. (2018) exemplifies the exploration of chemical properties relevant to biological applications, which can be extrapolated to understand the chemical properties of "3-benzamido-N-(4-ethylphenyl)benzofuran-2-carboxamide" (Abedinifar, Farnia, Mahdavi, Nadri, Moradi, Ghasemi, Küçükkılınç, Firoozpour, & Foroumadi, 2018).

Future Directions

Benzofuran compounds, including “3-benzamido-N-(4-ethylphenyl)benzofuran-2-carboxamide”, have potential applications in many aspects due to their biological activities. Future research may focus on exploring these applications further, as well as developing new synthesis methods for these compounds.